Cas no 1292175-73-5 (2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide)

• Product Name: 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• CAS No: 1292175-73-5
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 4772699
• Update Time: 2025-08-05

2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 2-(1,1-dioxo-1lambda6,2,4-benzothiadiazin-2-yl)ethanamine
• 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C9H11N3O2S/c10-5-6-12-7-11-8-3-1-2-4-9(8)15(12,13)14/h1-4,7H,5-6,10H2
• InChI Key： LQWCFPGCTMOSJM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N=CN1CCN)(=O)=O

Computed Properties

• Exact Mass: 225.05719778 g/mol
• Monoisotopic Mass: 225.05719778 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.1
• Molecular Weight: 225.27

Additional information on 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

Introduction to 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide (CAS No. 1292175-73-5)

The compound 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide, identified by its CAS number 1292175-73-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the benzo[e][1,2,4]thiadiazine scaffold, a structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both amino and thiazole moieties in its molecular framework enhances its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the structural and functional diversity of benzo[e][1,2,4]thiadiazine derivatives. These compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide contributes to its unique chemical profile and biological activity. The aminoethyl side chain introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions with biological targets, thereby modulating their activity.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are crucial for identifying new therapeutic agents. The benzo[e][1,2,4]thiadiazine core has been extensively studied due to its ability to form stable complexes with biological macromolecules. This stability is attributed to the presence of multiple heteroatoms (nitrogen and sulfur) that can engage in favorable interactions with enzymes and receptors. The dioxide moiety in the title compound further enhances its solubility and bioavailability, making it more suitable for pharmacological studies.

The aminoethyl group at the 2-position of the benzo[e][1,2,4]thiadiazine ring serves as a key pharmacophore. This group can be modified to fine-tune the compound's biological activity. For instance, it can be acylated or alkylated to alter its binding affinity to specific targets. Additionally, the presence of two nitrogen atoms in the thiadiazine ring allows for multiple hydrogen bonding interactions with biological partners, which is essential for drug-receptor binding.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for potential drug candidates. Molecular modeling studies have shown that 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide can effectively bind to various biological targets through multiple hydrogen bonds and hydrophobic interactions. These findings suggest that the compound may exhibit significant therapeutic potential in treating a variety of diseases.

The synthesis of benzo[e][1,2,4]thiadiazine derivatives typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions between appropriate precursors followed by functional group modifications. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of diverse substituents into the molecular framework.

One of the most compelling aspects of 2-(2-Aminoethyl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide is its potential as a lead compound for developing novel therapeutics. Its unique structural features make it well-suited for targeting a wide range of biological processes. For example, studies have shown that benzo[e][1,2,4]thiadiazine derivatives can inhibit the activity of certain kinases involved in cancer progression. Additionally, they have been found to possess anti-inflammatory properties by modulating cytokine production.

The pharmacokinetic properties of benzo[e][1,2,4]thiadiazine derivatives are also an important consideration in drug development. The dioxide moiety enhances water solubility while maintaining adequate lipophilicity for efficient cellular uptake. This balance is critical for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

In conclusion,CAS No. 1292175-73-5, corresponds to a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow,benzo[e][1,2,4]thiadiazine derivatives like this one will play an increasingly important role in addressing unmet medical needs.